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Compound of Interest

Compound Name: N,S-BIS-FMOC-GLUTATHIONE
CAS No.: 149438-56-2
Cat. No.: B589298
Get Quote
. J

Executive Summary & Operational Context

N,S-Bis-Fmoc-Glutathione (CAS: 149438-56-2) is a specialized reagent used primarily in
solid-phase peptide synthesis (SPPS) and drug development.[1][2][3][4] Unlike native
glutathione, this derivative carries two Fluorenylmethyloxycarbonyl (Fmoc) protecting groups—
one on the N-terminus and one on the cysteine thiol.[1][3]

The Safety Paradox: While the core glutathione structure is biologically benign, the Fmoc
moieties drastically alter its physicochemical properties, rendering it hydrophobic and base-
sensitive.[1][3] Improper disposal—specifically mixing this compound with basic waste streams
(e.g., waste piperidine)—can trigger uncontrolled deprotection, releasing dibenzofulvene,
causing polymerization, precipitation, and potential exothermic reactions in waste containers.[1]

[2][3]

This guide provides a self-validating workflow to ensure compliance with EPA/RCRA standards
and prevent laboratory accidents.

Chemical Profile & Hazard Identification
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Understanding the molecule's behavior dictates the disposal route.[3]

Property

Data

Operational Implication

Molecular Formula

Ca0H37N3010S

High carbon content requires

organic incineration.[1][2][3]

Solubility

Soluble in DMF, DMSO,
MeOH:; Insoluble in Water

Do NOT dispose of down the
drain.[1][2][3]

Stability

Acid-Stable; Base-Labile

CRITICAL: Incompatible with

amine waste.[1][2][3]

Breakdown Products

Glutathione, CO2,
Dibenzofulvene

Dibenzofulvene is a reactive
alkene; potential skin
sensitizer.[1][2][3]

RCRA Status

Not P-listed or U-listed

Regulated as "Non-RCRA
Regulated Hazardous Waste"

(unless in hazardous solvent).

[1](21[3]

Pre-Disposal Assessment (The Decision Matrix)

Before discarding, you must categorize the waste state.[1][3] Use the following logic to

determine the correct waste stream.
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Waste Identification:
N,S-Bis-Fmoc-Glutathione

Physical State?

Solid / Powder

(Expired or Spill Solution / Reaction Mix

CRITICAL CHECK:
Is pH > 9 or Amine present?

Solid Organic Waste Bin
(Incineration)

No (Neutral/Acidic) \Yes (Risk of Reaction)

SEGREGATE IMMEDIATELY

ldentify Solvent Do not mix with Fmoc waste

Contains Cl/Br/I \No Halogens

Halogenated? Non-Halogenated?
(DCM, Chloroform) (DMF, DMSO, MeOH)

Halogenated Liquid Waste Non-Halogenated Liquid Waste

Click to download full resolution via product page

Figure 1: Decision tree for segregating N,S-Bis-Fmoc-Glutathione waste streams. Note the
critical checkpoint for basic/amine contaminants.

Detailed Disposal Protocols
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Protocol A: Solid Waste (Expired Reagent or Spills)

Applicability: Pure powder, contaminated weighing boats, gloves, and paper towels.[1][3]

o Containment: Collect material in a wide-mouth high-density polyethylene (HDPE) jar or a
dedicated solid waste drum.[1][3]

e Labeling: Label clearly as "Hazardous Waste - Solid Organic Debris."
o Constituents: "N,S-Bis-Fmoc-Glutathione, solid."[1][2][3][4]
o Hazard Checkbox: Toxic, Irritant.[1][3][5][6]
e Segregation: Ensure no liquid free-standing waste is added to this container.

o Disposal Path: This stream is typically sent for fuel blending or incineration at a licensed
TSDF (Treatment, Storage, and Disposal Facility).[1][3]

Protocol B: Liquid Waste (Reaction Mixtures)

Applicability: HPLC effluent, dissolved reagents in DMF/DMSO, or mother liquors.[1][3]
Step 1: Solvent Compatibility Check[1]
e Scenario 1: Dissolved in DCM (Dichloromethane).[1]

o Action: Pour into Halogenated Organic Waste.[1][3]

o Reasoning: Halogenated solvents require specific high-temperature incineration to prevent
dioxin formation.[1][3]

e Scenario 2: Dissolved in DMF, DMSO, Methanol, or Acetonitrile.[1][2][3]
o Action: Pour into Non-Halogenated Organic Waste.

o Reasoning: These have high BTU values and are excellent candidates for fuel blending.[1]

[3]

Step 2: The "Amine Trap" (Self-Validating Step)
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The Risk: In peptide synthesis, Fmoc removal uses 20% Piperidine.[1][3] NEVER pour N,S-
Bis-Fmoc-Glutathione solutions into a waste container designated for "Deprotection Waste"
(high amine content).[1][2][3]

Mechanism: Base triggers Fmoc cleavage

release of CO2 (gas) + Dibenzofulvene.[1][3]

Consequence:
o Pressurization: CO:z evolution can over-pressurize sealed safety cans.[1][3]

o Polymerization: Dibenzofulvene polymerizes, forming an insoluble sludge that clogs waste
funnels.[1][3]

Validation: Before pouring, check the waste container log. If "Piperidine” or "DEA" is listed,
use a separate container.[1][3]

Protocol C: Empty Containers[1]

Triple Rinse: Rinse the empty reagent bottle three times with a compatible solvent (e.qg.,
Acetone or Methanol).[1][3]

Rinsate Disposal: Pour the rinsate into the Non-Halogenated Organic Waste stream.[1][3]
Defacing: Cross out the label and mark "Empty."[1][3]

Recycling/Trash: Once triple-rinsed and air-dried, the glass bottle can usually be discarded in
standard glass trash or recycled, depending on local EHS rules.[1][3]

Regulatory Compliance & Waste Codes

While N,S-Bis-Fmoc-Glutathione is not explicitly listed in 40 CFR 261.33 (P or U lists), it is
regulated based on the Mixture Rule and Characteristic Waste definitions.[1][2][3]
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Regulatory Body Classification

Waste Code
(Typical)

Notes

Non-Regulated Solid

EPA (Federal) (Pure)
ure

None (if pure)

Treat as chemical
waste due to toxicity
potential.[1][2][3]

EPA (Mixture) Ignitable Waste

D001

If dissolved in
MeOH/Acetonitrile.[1]

[2](3]

EPA (Mixture) Toxic Waste

D019/D022

If dissolved in Carbon
Tetrachloride/Chlorofo
rm.[1][2][3]

EU (EWC) Laboratory Chemical

16 05 06*

"Laboratory chemicals
consisting of or
containing dangerous
substances."[1][2][3]

Emergency Procedures

o Skin Contact: Fmoc-derivatives can be sensitizers.[1][3][5] Wash with soap and water for 15

minutes.[1][3] Do not use solvent (ethanol) on skin, as it increases absorption.[1][3]

o Spill Cleanup:

[e]

[e]

o

[¢]

References

Don nitrile gloves and safety goggles.[1][3]

Sweep up dry powder (avoid dust generation).[3]

Dispose of all cleanup materials as Solid Organic Waste.[1][3]

Clean surface with a soap/water solution, followed by an acetone wipe.[1][3]

o National Center for Biotechnology Information (2026).PubChem Compound Summary for
CID 171036511, N,S-Bis-Fmoc-glutathione.[1][3] Retrieved from [Link][1][4]
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» U.S. Environmental Protection Agency (2024).Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes.[1][3] Retrieved from [Link]

» National Research Council (2011).Prudent Practices in the Laboratory: Handling and
Management of Chemical Hazards.[1][3] Washington, DC: The National Academies Press.[1]
[3] Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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